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Compound of Interest

Compound Name: 3-Iodophenol

Cat. No.: B1680319 Get Quote

An In-depth Technical Guide to the Safe Handling and Storage of 3-Iodophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 3-Iodophenol
(CAS No. 626-02-8), a compound utilized in various organic synthesis and pharmaceutical

development applications. Adherence to the following protocols is crucial to ensure the safety

of laboratory personnel and the integrity of research outcomes.

Chemical and Physical Properties
Proper handling and storage procedures are directly influenced by the physical and chemical

properties of a substance. The key properties of 3-Iodophenol are summarized below.
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Property Value Source(s)

Molecular Formula C₆H₅IO [1][2][3]

Molecular Weight 220.01 g/mol [1][4]

Appearance
Beige to yellow or off-white

crystalline solid/powder
[5][6][7][8]

Melting Point 42-44 °C [2][4][8]

Boiling Point 190 °C at 100 mmHg [2]

Flash Point 113 °C (235.4 °F) - closed cup [4][5]

Solubility

Sparingly soluble in water;

Soluble in alcohol, ether,

chloroform, carbon disulfide,

benzene, and hot water.

[2][6][7]

Vapor Pressure 0.00616 mmHg [1]

pKa 9.03 at 25°C [2]

Storage Temperature 2-8°C [4]

Hazard Identification and Classification
3-Iodophenol is classified as a hazardous substance and requires careful handling. The

primary hazards are outlined in the table below, based on the Globally Harmonized System

(GHS).
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Hazard Class GHS Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4][9]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4][9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)

H335: May cause

respiratory irritation
[1][4][9]

Sensitization, Skin -

May cause

sensitization by skin

contact

[6]

Warning! Irritant. Causes eye, skin, and respiratory tract irritation.[5] May be harmful if

swallowed, absorbed through the skin, or inhaled.[5]

Experimental Protocols for Hazard Determination
The hazard classifications for chemical substances like 3-Iodophenol are determined through

standardized experimental protocols. The following are summaries of the OECD guidelines for

the key toxicological endpoints.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test determines the potential of a substance to cause reversible inflammatory changes to

the skin.

Test System: A single healthy young adult albino rabbit is typically used for the initial test.

Procedure:

Approximately 24 hours before the test, the animal's back is clipped free of fur.
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A dose of 0.5 g of the solid test substance (moistened with a small amount of water) is

applied to a small area (approx. 6 cm²) of the clipped skin under a gauze patch.

The patch is held in place with non-irritating tape, and the trunk of the animal is wrapped

to hold the patch in position and prevent ingestion of the test substance.

The exposure duration is 4 hours.

After exposure, the patch and any residual test substance are removed.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Classification: The severity of the skin reactions is scored and recorded. If a corrosive effect

is observed, the test is terminated. If reversible skin reactions are noted, the substance is

classified as a skin irritant.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test System: Healthy young adult albino rabbits with no pre-existing eye defects are used.

Procedure:

The test substance is instilled into the conjunctival sac of one eye of the animal. The other

eye remains untreated and serves as a control.

For a solid substance, a volume of 0.1 ml or a weight of not more than 0.1 g is used.

The eyelids are held together for about one second after instillation.

The eyes are examined at 1, 24, 48, and 72 hours after application. Observations are

made of the cornea (opacity), iris, and conjunctiva (redness, swelling, discharge).

Classification: The severity of ocular lesions is scored. If the effects are fully reversible within

21 days, the substance is classified as an eye irritant. If the effects are not reversible, it is
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classified as causing serious eye damage.

Acute Oral Toxicity (Based on OECD Guideline 420:
Fixed Dose Procedure)
This method is used to assess the acute oral toxicity of a substance.

Test System: This procedure typically uses female rats.

Procedure:

Animals are fasted overnight before dosing.

The test substance is administered in a single dose by gavage.

The procedure uses a series of fixed dose levels: 5, 50, 300, and 2000 mg/kg body

weight.

The test starts with a dose expected to produce some signs of toxicity without causing

mortality. A single animal is dosed.

Depending on the outcome (survival or death), additional animals are dosed at the same,

a lower, or a higher dose level in a stepwise manner.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

up to 14 days.

Classification: The substance is classified based on the dose at which evident toxicity or

mortality is observed.

Safe Handling and Personal Protective Equipment
(PPE)
To minimize exposure and ensure safety, the following handling procedures and personal

protective equipment are mandatory.

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[5]

[6]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[5][9]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent contact and inhalation.

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[5][9] Contact lenses should not be worn.[6]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin

exposure.[5] Gloves should be inspected before use and replaced if damaged.

Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[5] An apron

may be necessary for larger quantities.[6]

Respiratory Protection: If dust is generated or ventilation is inadequate, a NIOSH/MSHA-

approved respirator should be used. A respiratory protection program that meets OSHA's 29

CFR 1910.134 and ANSI Z88.2 requirements must be followed.[5]

Hygiene Practices
Avoid all personal contact, including inhalation.[6]

Do not eat, drink, or smoke in the work area.[6]

Wash hands thoroughly with soap and water after handling.[6]

Contaminated work clothing should be laundered separately before reuse.[6]

// PPE Nodes ppe_eyes [label="Eye Protection:\nChemical Safety Goggles or Face Shield",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; ppe_skin [label="Skin Protection:\nChemical-
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Resistant Gloves and Lab Coat", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ppe_respiratory

[label="Respiratory Protection:\nNIOSH-approved Respirator", fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Decision Nodes decision_dust [label="Potential for Dust or Aerosol Generation?",

shape=diamond, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// End Node end_node [label="Proceed with Task Safely", shape=ellipse, style=filled,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Connections start -> task; task -> ppe_eyes; task -> ppe_skin; task -> decision_dust;

decision_dust -> ppe_respiratory [label="Yes"]; decision_dust -> end_node [label="No"];

ppe_eyes -> end_node; ppe_skin -> end_node; ppe_respiratory -> end_node; } dot Caption:

Personal Protective Equipment (PPE) Selection Workflow for 3-Iodophenol.

Storage Requirements
Proper storage is essential to maintain the stability of 3-Iodophenol and prevent hazardous

situations.

Container: Store in a tightly closed, original container.[5][10] Containers should be clearly

labeled and regularly inspected for leaks.[6][10]

Conditions: Store in a cool, dry, well-ventilated area.[5] A recommended storage temperature

is between 2-8°C.[4]

Incompatible Materials: Keep away from incompatible substances, including:

Strong bases[9]

Strong reducing agents (hydrides, nitrides, alkali metals, sulfides)[6]

Oxidizing agents[6]

Acid anhydrides and acid chlorides[9]
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General Precautions: Protect from light and physical damage.[7][10]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[5]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation develops or persists.

[5]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[5]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and give 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5]
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Click to download full resolution via product page

Accidental Release Measures (Spills)
Minor Spills:

Ensure adequate ventilation and wear appropriate PPE.

Remove all ignition sources.[6]

Clean up spills immediately. Avoid generating dust.

Use dry clean-up procedures.[6] Vacuum or sweep up the material and place it into a

suitable, labeled disposal container.[5][6]

Wash the spill area with soap and water.

Major Spills:

Evacuate personnel from the area and move upwind.[10]

Alert emergency responders.[6]

Control personal contact by wearing full protective clothing and a respirator.

Prevent the spillage from entering drains or water courses.[6][10]

Contain the spill and collect the material for disposal in labeled containers.[10]

Click to download full resolution via product page

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[5]

Specific Hazards: Combustible solid.[6] Dusts at sufficient concentrations can form explosive

mixtures with air.[5] During a fire, irritating and highly toxic gases such as carbon monoxide,
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carbon dioxide, and hydrogen iodide may be generated.[5][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]

Disposal Considerations
Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[9]

Procedure: Dispose of contents and container in accordance with local, regional, and

national hazardous waste regulations.[9][10] Do not empty into drains.[9]

This technical guide is intended to provide comprehensive information for the safe handling of

3-Iodophenol. It is not a substitute for a thorough review of the Safety Data Sheet (SDS)

provided by the supplier and adherence to all institutional and regulatory safety protocols.

Always prioritize safety and consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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